Cas no 2060036-64-6 (2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile)

• Product Name: 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile
• CAS No: 2060036-64-6
• MF: C₁₀H₇FN₄
• MW: 202.187784433365
• MDL: MFCD30488745
• CID: 5183294
• PubChem ID: 125449582
• Update Time: 2025-06-11

2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(1H-pyrazol-4-ylamino)benzonitrile
• 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile

• MDL： MFCD30488745
• Inchi： 1S/C10H7FN4/c11-10-3-8(2-1-7(10)4-12)15-9-5-13-14-6-9/h1-3,5-6,15H,(H,13,14)
• InChI Key： HRVRCFAJUMZWTF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC2=CNN=C2)C=C1F

Additional information on 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile

Research Briefing on 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile (CAS: 2060036-64-6) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds, particularly 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile (CAS: 2060036-64-6), as promising candidates for therapeutic development. This compound, characterized by its unique pyrazole and benzonitrile scaffold, has garnered attention due to its potential in modulating key biological pathways. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and applications in drug discovery.

The compound 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile has been identified as a potent inhibitor of specific kinase targets, with recent studies focusing on its role in oncology and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high selectivity for the JAK-STAT pathway, suggesting utility in autoimmune disorders. Structural optimization efforts have further enhanced its pharmacokinetic properties, as evidenced by improved bioavailability in preclinical models.

In synthetic chemistry, novel routes for the scalable production of 2060036-64-6 have been developed, leveraging palladium-catalyzed cross-coupling reactions to achieve higher yields (>85%) and purity (>98%). These advancements address previous challenges in large-scale manufacturing, as detailed in a recent Organic Process Research & Development publication. Additionally, computational modeling studies have elucidated its binding interactions with target proteins, providing a foundation for structure-activity relationship (SAR) optimization.

Emerging applications extend beyond traditional therapeutics. A 2024 Nature Chemical Biology report revealed its utility as a chemical probe for studying protein-protein interactions in neurodegenerative diseases. The compound's fluorescence properties enable real-time tracking of biological processes, opening avenues for diagnostic tool development. However, challenges remain in overcoming off-target effects, with ongoing research exploring prodrug strategies to enhance specificity.

In conclusion, 2-fluoro-4-(1H-pyrazol-4-yl)aminobenzonitrile represents a versatile scaffold with multi-faceted applications in drug discovery and chemical biology. Continued research into its derivatives and delivery systems is expected to unlock further therapeutic potential, particularly in precision medicine approaches. Collaborative efforts between academia and industry will be crucial to translate these findings into clinical applications.